Cas no 893978-35-3 (2,5-difluoro-N-(4-{3-methylimidazo2,1-b1,3thiazol-6-yl}phenyl)benzene-1-sulfonamide)

• Product Name: 2,5-difluoro-N-(4-{3-methylimidazo2,1-b1,3thiazol-6-yl}phenyl)benzene-1-sulfonamide
• CAS No: 893978-35-3
• MF: C₁₈H₁₃F₂N₃O₂S₂
• MW: 405.441528081894
• CID: 6353011
• PubChem ID: 7151325
• Update Time: 2025-05-20

2,5-difluoro-N-(4-{3-methylimidazo2,1-b1,3thiazol-6-yl}phenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-difluoro-N-(4-{3-methylimidazo2,1-b1,3thiazol-6-yl}phenyl)benzene-1-sulfonamide
• AKOS002045670
• HMS1897D03
• 893978-35-3
• 2,5-difluoro-N-[4-(3-methylimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]benzenesulfonamide
• NCGC00134029-01
• F1898-0152
• 2,5-difluoro-N-(4-(3-methylimidazo[2,1-b]thiazol-6-yl)phenyl)benzenesulfonamide
• SR-01000018917
• CCG-99925
• CHEMBL1449591
• 2,5-difluoro-N-(4-{3-methylimidazo[2,1-b][1,3]thiazol-6-yl}phenyl)benzene-1-sulfonamide
• SR-01000018917-1
• G786-0551
• MFCD06703108
• 2,5-DIFLUORO-N~1~-[4-(3-METHYLIMIDAZO[2,1-B][1,3]THIAZOL-6-YL)PHENYL]-1-BENZENESULFONAMIDE

• Inchi： 1S/C18H13F2N3O2S2/c1-11-10-26-18-21-16(9-23(11)18)12-2-5-14(6-3-12)22-27(24,25)17-8-13(19)4-7-15(17)20/h2-10,22H,1H3
• InChI Key： AQJWVZJHEPKQHD-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1F)F)(NC1C=CC(=CC=1)C1=CN2C(C)=CSC2=N1)(=O)=O

Computed Properties

• Exact Mass: 405.04172534g/mol
• Monoisotopic Mass: 405.04172534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 100Ų

Additional information on 2,5-difluoro-N-(4-{3-methylimidazo2,1-b1,3thiazol-6-yl}phenyl)benzene-1-sulfonamide

2,5-Difluoro-N-(4-{3-methylimidazo[2,1-b]1,3-thiazol-6-yl}phenyl)benzene-1-sulfonamide: A Comprehensive Overview

The compound with CAS No 893978-35-3, commonly referred to as 2,5-difluoro-N-(4-{3-methylimidazo[2,1-b]1,3-thiazol-6-yl}phenyl)benzene-1-sulfonamide, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a sulfonamide group attached to a benzene ring substituted with difluoro groups and a substituted imidazothiazole moiety. The presence of these functional groups makes it a promising candidate for exploring its properties in drug design, materials science, and other advanced chemical applications.

Recent studies have highlighted the importance of sulfonamide-containing compounds in medicinal chemistry due to their unique pharmacokinetic profiles and ability to form hydrogen bonds. The imidazothiazole ring system within this compound has also been shown to exhibit interesting biological activities, particularly in the context of enzyme inhibition and receptor binding. Researchers have demonstrated that the substitution pattern on the benzene ring significantly influences the compound's solubility and bioavailability, making it a valuable subject for further investigation.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the imidazothiazole ring through cyclization reactions and the subsequent coupling of the sulfonamide group via nucleophilic aromatic substitution. The use of transition metal catalysts has been reported to enhance the efficiency of these reactions, leading to higher yields and better purity of the final product. These advancements in synthetic methodology have made it possible to scale up production for preclinical studies.

In terms of applications, this compound has shown promise in several areas. In drug discovery, its ability to modulate protein-protein interactions has been explored in the context of treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its potential as an anticancer agent has been investigated due to its ability to inhibit key enzymes involved in tumor progression. Recent findings suggest that the compound may also exhibit anti-inflammatory properties, making it a versatile candidate for therapeutic development.

From a structural perspective, the difluorobenzene moiety plays a critical role in stabilizing the overall structure through resonance effects and electronic interactions. This stability contributes to the compound's resistance to metabolic degradation in vivo, which is a desirable trait for drug candidates. Furthermore, the imidazothiazole ring introduces additional electronic complexity, allowing for fine-tuning of the molecule's properties through strategic substitution patterns.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinities with various biological targets, such as kinases and G-protein coupled receptors (GPCRs). The results indicate that the compound has a high potential for selective binding to specific targets, which is crucial for minimizing off-target effects in therapeutic applications.

In conclusion, CAS No 893978-35-3 represents a cutting-edge molecule with immense potential across multiple disciplines. Its unique structure and functional groups make it an attractive subject for both fundamental research and applied development. As ongoing studies continue to uncover its full range of properties and applications, this compound is poised to play a significant role in advancing our understanding of complex chemical systems and their practical uses.